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Introduction
trans-EKODE-(E)-Ib, a member of the epoxyketooctadecenoic acid (EKODE) family, is a

biologically active lipid peroxidation product derived from linoleic acid.[1][2][3] This molecule

has garnered significant interest within the scientific community due to its role in cellular

signaling pathways related to oxidative stress and its potential as a biomarker for inflammatory

diseases.[4][5][6] This technical guide provides a comprehensive overview of the chemical

properties, synthesis, and biological reactivity of trans-EKODE-(E)-Ib, presenting key data and

experimental methodologies to support further research and development.

Chemical and Physical Properties
trans-EKODE-(E)-Ib is structurally characterized by a trans carbon-carbon double bond

situated between a 9-keto group and a 12,13-epoxy group.[1][2] Its chemical identity is well-

defined, with a molecular formula of C18H30O4 and a molecular weight of 310.4 g/mol .[1][7] A

summary of its key chemical and physical properties is provided in the table below.
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Property Value Source

Molecular Formula C18H30O4 [1][7]

Molecular Weight 310.4 g/mol [1][7]

IUPAC Name

(E)-9-oxo-11-[(2S,3S)-3-

pentyloxiran-2-yl]undec-10-

enoic acid

[7][8]

CAS Number 478931-82-7 [1][7][9]

Canonical SMILES

CCCCC[C@H]1--INVALID-

LINK-

-/C=C/C(=O)CCCCCCCC(=O)

O

[7]

InChI Key
RCMABBHQYMBYKV-

GAEQQSHZSA-N
[7]

Topological Polar Surface Area 66.9 Å² [7][10]

Hydrogen Bond Donors 1 [2][10]

Hydrogen Bond Acceptors 4 [2][10]

Rotatable Bonds 14 [2][10]

λmax 233 nm [1]

Purity >98% (Commercially available) [1][3]

Solubility

DMF: 50 mg/ml, DMSO: 50

mg/ml, Ethanol: 50 mg/ml,

PBS (pH 7.2): 0.5 mg/ml

[1][9]

Boiling Point (Predicted) 476.5±30.0 °C [9]

Density (Predicted) 1.066±0.06 g/cm3 [9]

pKa (Predicted) 4.77±0.10 [9]

Synthesis and Experimental Protocols
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The synthesis of trans-EKODE-(E)-Ib and its isomers has been accomplished, making these

important molecules available for detailed chemical and biological evaluation.[11][12] The key

steps in the synthesis of the EKODE-(E)-I series, which includes trans-EKODE-(E)-Ib, involve

Wittig-type reactions and aldol condensations.[11][12]

Synthetic Workflow for EKODE-(E)-I Series

Key Wittig Reactions

Azelaic acid monomethyl ester Conversion to acid chlorideSOCl2 Formation of Wittig reagentMethyltriphenylphosphonium bromide, n-BuLi

Wittig-type reaction with aldehyde Epoxidation Chain elongation (Wittig-type reaction) Demethylation (LiOH) trans/cis-EKODE-(E)-I isomers

Click to download full resolution via product page

Caption: Synthetic workflow for the EKODE-(E)-I series.

Experimental Protocol: Synthesis of trans/cis-EKODE-
(E)-Ib
The synthesis of trans/cis-EKODE-(E)-Ib is achieved through a multi-step process that utilizes

a reverse Wittig coupling strategy.[11]

Preparation of the Wittig Reagent: Azelaic acid monomethyl ester is first converted to its

corresponding acid chloride in a 91% yield.[11] This acid chloride is then reacted with the

ylide generated from the deprotonation of methyltriphenylphosphonium bromide with n-BuLi

to form the Wittig reagent.[11]

Wittig Reaction and Elongation: An appropriate aldehyde is elongated via a Wittig-type

reaction with the prepared Wittig reagent, resulting in a mixture of methyl 13-oxo-9,10-

(cis/trans)-epoxy-11(E)-octadecenoate in a 65% yield.[11]
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Demethylation and Isolation: The final step involves demethylation using LiOH. Following

this, preparative Thin Layer Chromatography (TLC) is used to separate the isomers, yielding

63% trans-EKODE-(E)-Ib and 4% cis-EKODE-(E)-Ib.[11]

Biological Activity and Signaling Pathways
trans-EKODE-(E)-Ib is a biologically active molecule that originates from the nonenzymatic

autooxidation of linoleic acid during oxidative stress.[1][3] It has been shown to elicit specific

cellular responses, highlighting its role in cell signaling.

Activation of the Antioxidant Response Element (ARE)
A key biological activity of trans-EKODE-(E)-Ib is the activation of the antioxidant response

element (ARE), a critical pathway in the cellular defense against oxidative stress.[1][2][13] This

activation leads to the induction of cytoprotective genes, such as NQO1, at both the transcript

and protein levels.[1][13] The ARE activation by EKODE is dependent on the transcription

factor NRF2 and the PI3-kinase pathway.[13]
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Caption: Activation of the ARE pathway by trans-EKODE-(E)-Ib.

Other Biological Activities
In addition to ARE activation, trans-EKODE-(E)-Ib has been observed to stimulate the

synthesis of aldosterone and corticosterone in adrenal cells at concentrations of 1-5 µM.[1][2]

[3] This effect is believed to be mediated by an increase in intracellular calcium levels.[1][2][3]

Reactivity and Adduct Formation
The electrophilic nature of trans-EKODE-(E)-Ib, conferred by its α,β-unsaturated epoxyketone

core, allows it to react with biological nucleophiles.[4][6] This reactivity is crucial to its biological

effects and its potential as a biomarker.
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Reaction with Cysteine
Studies have shown that trans-EKODE-(E)-Ib reacts with cysteine residues.[5] This reaction

proceeds via a rapid Michael addition, followed by a slower rearrangement and epoxide ring-

opening, leading to the formation of stable advanced lipoxidation end products (ALEs).[5][6]

Experimental Protocol: Kinetic Studies of EKODE
Reactivity
The kinetics of the reaction between EKODEs and nucleophiles can be monitored using UV

spectroscopy.[4]

Reaction Mixture Preparation: A solution of 10 µM EKODE (e.g., trans-EKODE-(E)-Ib) and

100 µM of a nucleophile (e.g., N-acetyl-cysteine-methyl ester) is prepared in a buffer (e.g.,

PBS containing 20% acetonitrile).[4]

UV Spectroscopic Analysis: The reaction mixture is placed in a UV quartz cuvette with a 10

mm path length. The reaction is monitored over time using a UV/VIS spectrophotometer

equipped with a temperature controller.[4]

Conclusion
trans-EKODE-(E)-Ib is a well-characterized lipid peroxidation product with significant biological

activities. Its defined chemical properties, established synthetic routes, and known interactions

with key cellular signaling pathways make it a valuable tool for researchers in the fields of

oxidative stress, inflammation, and drug development. The detailed information and protocols

provided in this guide serve as a foundational resource for further investigation into the

multifaceted roles of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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